4-Hydroxymethylpiperidine-4-carboxylic acid ethyl ester
Cat. No. B8495344
M. Wt: 187.24 g/mol
InChI Key: OUHSNCKMAVHWRS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09266867B2
Procedure details
A solution of hydrochloric acid (12N, 2.5 mL) in dioxane (4.5 mL) is added to 4-hydroxymethylpiperidine-1,4-dicarboxylic acid-1-tert-butyl ester-4-ethyl ester (1.35 g, 0.0047 mol) and stirred at room temperature for 30 minutes. The reaction mixture is concentrated under reduced pressure and the residue is treated with aqueous solution of sodium bicarbonate to adjust the pH to 8-9. It is again concentrated under reduced pressure and the residue is treated with dichloromethane. After drying over sodium sulfate solvent is removed to get 4-hydroxymethylpiperidine-4-carboxylic acid ethyl ester.
Quantity
1.35 g
Type
reactant
Reaction Step One
Identifiers
|
REACTION_CXSMILES
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Cl.[CH2:2]([O:4][C:5]([C:7]1([CH2:20][OH:21])[CH2:12][CH2:11][N:10](C(OC(C)(C)C)=O)[CH2:9][CH2:8]1)=[O:6])[CH3:3]>O1CCOCC1>[CH2:2]([O:4][C:5]([C:7]1([CH2:20][OH:21])[CH2:8][CH2:9][NH:10][CH2:11][CH2:12]1)=[O:6])[CH3:3]
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Inputs
Step One
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Name
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|
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Quantity
|
2.5 mL
|
|
Type
|
reactant
|
|
Smiles
|
Cl
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|
Name
|
|
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Quantity
|
1.35 g
|
|
Type
|
reactant
|
|
Smiles
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C(C)OC(=O)C1(CCN(CC1)C(=O)OC(C)(C)C)CO
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Name
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|
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Quantity
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4.5 mL
|
|
Type
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solvent
|
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Smiles
|
O1CCOCC1
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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|
Details
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stirred at room temperature for 30 minutes
|
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Rate
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UNSPECIFIED
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RPM
|
0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CONCENTRATION
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Type
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CONCENTRATION
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|
Details
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The reaction mixture is concentrated under reduced pressure
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ADDITION
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Type
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ADDITION
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Details
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the residue is treated with aqueous solution of sodium bicarbonate
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
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It is again concentrated under reduced pressure
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ADDITION
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Type
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ADDITION
|
|
Details
|
the residue is treated with dichloromethane
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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|
Details
|
After drying over sodium sulfate solvent
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CUSTOM
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Type
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CUSTOM
|
|
Details
|
is removed
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Outcomes
Product
Details
Reaction Time |
30 min |
|
Name
|
|
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Type
|
product
|
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Smiles
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C(C)OC(=O)C1(CCNCC1)CO
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
